Thorium-229

• CAS No.: 15594-54-4
• Molecular Formula: Th
• Molecular Weight: 229.03176 g/mol
• IUPAC Name: thorium-229
• InChI: InChI=1S/Th/i1-3
• InChI Key: ZSLUVFAKFWKJRC-OIOBTWANSA-N
• SMILES: [Th]
• Isomeric SMILES: [229Th]
• Synonyms: 229Th radioisotope; Th-229 radioisotope; Thorium-229

Description

Thorium-229 is a radioisotope of exceptional scientific interest due to its unique nuclear properties, serving as a critical resource in two cutting-edge research fields: next-generation precision metrology and targeted cancer therapeutics. In fundamental physics, this compound possesses the only known nuclear excited state ("isomer") with an energy accessible by lasers . This 8.4 eV transition (approx. 148.38 nm wavelength) is the foundation for developing a nuclear clock . Such a clock promises significantly higher accuracy and stability than current atomic clocks because the atomic nucleus is far less susceptible to external environmental perturbations than electrons . This makes this compound an invaluable tool for probing fundamental physics, including searches for dark matter and investigating potential temporal variations of fundamental constants like the fine-structure constant . Recent breakthroughs have successfully demonstrated the laser excitation of this nuclear transition in solid-state crystals like CaF₂, paving the way for functional clock prototypes . In applied medical research, this compound acts as a generator for medically significant alpha-emitting isotopes, primarily Actinium-225 (225Ac) and Bismuth-213 (213Bi) . These daughter isotopes are used in Targeted Alpha Therapy (TAT) , an emerging treatment modality for cancer . TAT utilizes antibodies or other targeting molecules to deliver alpha-emitting radionuclides directly to cancer cells, destroying them with high-energy, short-range radiation while minimizing damage to surrounding healthy tissue . The scarcity of high-purity this compound can limit the production of 225Ac, making it a critical and sought-after material for pre-clinical and clinical research in oncology . Please Note: This product is intended for Research Use Only (RUO) . It is not intended for diagnostic or therapeutic use in humans or animals. All handling must be conducted by trained personnel in appropriately licensed facilities following strict radiological safety protocols.

Scientific Research Applications

Nuclear Clocks

Overview
One of the most promising applications of Thorium-229 is its use in developing nuclear clocks. These clocks are based on the nuclear transitions of this compound, particularly its low-energy isomer state, which offers unprecedented precision in timekeeping.

Key Findings

• Transition Energy Measurement : Recent experiments have successfully measured the transition energy of this compound using lasers, achieving precision that could surpass current atomic clocks .
• Nuclear Stability : The long half-life of this compound (approximately 7,917 years) and its low-energy transitions make it less susceptible to environmental disturbances compared to electronic transitions used in atomic clocks .

Case Study
A team from Germany and Austria doped calcium fluoride crystals with this compound nuclei, using a tabletop laser to excite the isotope to its isomer state. This method demonstrated the feasibility of using this compound for high-precision timekeeping .

Medical Applications

Overview
this compound has potential applications in targeted alpha-particle therapy for cancer treatment. Its decay properties allow it to be used as a source for alpha-emitting isotopes.

Key Findings

• Alpha Emitters in Cancer Therapy : Research indicates that isotopes derived from this compound can be effective in targeting cancer cells, particularly in treatments involving bismuth-213 and actinium-225 .
• Production Challenges : The extraction of high-purity this compound from uranium sources remains a challenge due to regulatory constraints on uranium processing .

Case Study
Clinical trials have shown promising results using alpha-emitting isotopes in treating acute myeloid leukemia. The effectiveness of these therapies relies on the availability of isotopes derived from the decay chain of this compound .

Fundamental Physics Research

Overview
this compound is also utilized in fundamental physics research, particularly in studying nuclear structure and interactions.

Key Findings

• Laser Spectroscopy Techniques : Researchers have employed laser spectroscopy on triply charged this compound ions to explore nuclear properties and validate theoretical models .
• Relativistic Effects : The study of Thorium ions at relativistic speeds allows for new insights into nuclear transitions that can be excited with visible light lasers, simplifying experimental setups .

Case Study
A collaborative effort between institutions demonstrated the ability to trap triply charged this compound ions and measure their properties accurately, paving the way for further investigations into nuclear physics .

Production Methods

Production Method	Description	Challenges
Neutron Transmutation	Producing this compound via neutron bombardment of radium targets	Requires access to high-flux neutron sources
Uranium Decay	Extracting this compound from decaying uranium sources	Regulatory hurdles and limited availability
Actinium Decay	Using actinium-229 as a precursor to produce this compound	Short half-life complicates production

Comparison with Similar Compounds

Thorium-229 vs. Other Thorium Isotopes

Property	This compound	Thorium-232	Thorium-230
Half-life	7,880 years	1.4 × 10¹⁰ years	75,380 years
Nuclear Transition	8.35574 eV isomeric state	No low-energy isomer	No low-energy isomer
Applications	Nuclear clocks, quantum sensors	Thorium fuel cycle	Radiometric dating

Key Differences :

• ²²⁹Th’s low-energy isomeric state enables optical accessibility, unlike ²³²Th and ²³⁰Th, which lack such transitions .
• ²²⁹Th is used in trace analysis due to its α-emissions and long half-life, avoiding frequent recalibration needed for shorter-lived isotopes like ²³⁴Th .

Comparison with Other Actinides

Isotope	Nuclear Transition Energy	Half-life	Key Applications
²²⁹Th	8.35574 eV	7,880 years	Nuclear clocks, precision metrology
²³⁵U	~MeV range	7.0 × 10⁸ years	Nuclear reactors, weapons
²²⁵Ac	N/A	10 days	Targeted alpha therapy (TAT)
¹⁷⁸m²Hf	2.5 MeV	31 years	Energy storage studies

Key Insights :

• ²²⁹Th’s sub-10 eV transition is unique among actinides, enabling laser excitation for nuclear clocks .

Host Material Effects on ²²⁹Th

²²⁹Th’s nuclear properties are sensitive to its chemical environment. Key findings include:

• Calcium Fluoride (CaF₂) Crystals : Doping ²²⁹Th into CaF₂ enabled precise measurement of its isomeric transition energy (8.355733 eV) and revealed host-induced damping effects .
• Silicon Oxide (SiO₂) Substrates : Electrochemical deposition of ²²⁹Th on SiO₂/Si surfaces forms stable thorium oxide films after annealing, critical for solid-state nuclear clock designs .
• Internal Conversion Quenching : In solid-state hosts, the isomeric state can decay via electron excitation, reducing its lifetime by orders of magnitude compared to isolated ions .

Nuclear Clock Development

• Precision Measurements : A 2024 study achieved kilohertz-level resolution of ²²⁹Th’s transitions in CaF₂ crystals, surpassing atomic clock stability by a million-fold .
• Laser Excitation : Custom lasers targeting ²²⁹Th’s transition frequency (developed at the University of Colorado) demonstrated the feasibility of nuclear clock components .

Material Science Innovations

• Deposition Techniques : Electron beam and electrochemical methods enable precise ²²⁹Th deposition on SiO₂/Si, critical for integrating the isotope into semiconductor devices .
  
• Crystal Doping : CaF₂ and other wide-bandgap crystals optimize ²²⁹Th’s nuclear properties while minimizing environmental interference .

Preparation Methods

Experimental Setup

• Source Preparation : A $^{233}\text{U}$ source (e.g., 290 kBq activity) is mounted on a silicon substrate coated with titanium-uranium.

• Buffer Gas Stopping Cell : Recollected $^{229}\text{Th}$ ions are thermalized in an ultra-pure helium atmosphere (32 mbar) to reduce kinetic energy.

• Ion Transport : Ions are collimated using radiofrequency (RF) and direct current (DC) electric funnels, then extracted via a supersonic gas jet into a vacuum chamber.

• Mass Separation : A quadrupole mass separator isolates $^{229}\text{Th}$ from contaminants (e.g., $^{232}\text{Th}$, $^{230}\text{Th}$).

Efficiency and Challenges

Parameter	Value	Source
Isomer population	2% of total $^{229}\text{Th}$
Recoil energy	84 keV (uncontrolled kinetics)
Charge state purity	Selectable via QMS

This method is reliable but limited by low isomer yield and uncontrolled ion charge states.

Radium-228 Target in Nuclear Reactors

Neutron irradiation of $^{228}\text{Ra}$ in nuclear reactors produces $^{229}\text{Th}$ via neutron capture and beta decay:

$$^{228}\text{Ra} \xrightarrow{\text{n}} ^{229}\text{Ra} \xrightarrow{\beta^-} ^{229}\text{Ac} \xrightarrow{\beta^-} ^{229}\text{Th}$$

This route is explored for large-scale production but requires precise neutron flux control to optimize yield.

Advantages and Limitations

• Advantages : Higher theoretical $^{229m}\text{Th}$ population compared to $^{233}\text{U}$ decay.

• Limitations : Requires access to high-flux reactors; $^{229}\text{Ac}$ handling challenges due to short half-life ($T_{1/2} = 1.5 \, \text{days}$).

Electron Capture Decay of 229Pa^{229}\text{Pa}229Pa

$^{229}\text{Pa}$ undergoes electron capture to $^{229}\text{Th}$, with a 14–94% population of $^{229m}\text{Th}$. This method is less common due to challenges in producing $^{229}\text{Pa}$, which requires proton irradiation of $^{232}\text{Th}$:

$$^{232}\text{Th} + p \rightarrow ^{233}\text{Pa} \xrightarrow{\beta^-} ^{233}\text{U} \xrightarrow{\alpha} ^{229}\text{Th}$$

Key Considerations

• Yield : Higher $^{229m}\text{Th}$ population than $^{233}\text{U}$ decay but requires complex targetry.

• Recoil Energy : Minimal ($<2.3 \, \text{eV}$), reducing lattice damage in solid-state applications.

Light-Ion-Induced Reactions (IGISOL Method)

The Ion Guide Isotope Separation On-Line (IGISOL) technique employs light-ion bombardment of $^{232}\text{Th}$ to produce $^{229}\text{Th}$:

$$^{232}\text{Th} + p \rightarrow ^{233}\text{Pa} \xrightarrow{\beta^-} ^{233}\text{U} \xrightarrow{\alpha} ^{229}\text{Th}$$

Process Overview

• Reaction : $^{232}\text{Th}(p,p3n)^{229}\text{Th}$.

• Cross-Sections : Currently under investigation; preliminary data suggest moderate yields.

• Advantages : Avoids $^{233}\text{U}$ decay’s low isomer population.

High-purity $^{229}\text{Th}$ reference materials are critical for calibration. A notable protocol involves encapsulating $^{229}\text{Th}$ in quartz ampoules after rigorous cleaning:

Procedure

• Ampoule Preparation :

  • Soak quartz ampoules in 1.7 mol/L nitric acid, rinse with deionized water, and dry.

• Solution Handling :

  • Dispense $^{229}\text{Th}$ stock solution (e.g., 10.90 kBq/g in 1 mol/L HNO$_3$) using a syringe with Teflon tubing.

• Sealing : Flame-seal ampoules immediately to prevent evaporation.

Quality Control Data

Material	Known Value (Bq/g)	Prepared Value (Bq/g)
$^{229}\text{Th}$ “M” Solution	$10.90 \pm 0.03$	$194.4 \pm 1.1$
SRM 4342A	$40.83 \pm 0.16$	N/A
NP-TH-1 CB-2–20	$35.450 \pm 0.004$	$1.12821 \pm 0.00045 \times 10^{-10}$

Data from; values represent $^{229}\text{Th}$ activity or molar concentration.

Q & A

Q. Methodological Considerations :

• Detection : Use high-resolution gamma spectroscopy or cryogenic microcalorimeters to capture low-energy decay signals .
• Sample preparation : Th-229 must be synthesized via spallation (e.g., proton bombardment of Th-232) or decay chains (e.g., U-233 decay) due to its absence in nature .

Basic: How is this compound used as an isotopic tracer in biological and environmental studies?

Th-229 serves as a tracer for quantifying Th isotopes (e.g., Th-232, Th-230) in biological samples via alpha spectrometry. Its advantages include:

• Simultaneous measurement : Th-229’s alpha emissions (4.8–5.1 MeV) are distinguishable from other Th isotopes .
• Stability : Long half-life avoids frequent decay corrections .

Q. Methodology :

Sample purification : Acid digestion followed by ion-exchange chromatography to isolate Th isotopes .

Yield calculation : Measure Th-229’s activity pre- and post-purification using alpha spectrometry .

Advanced: What experimental challenges hinder direct observation of Th-229’s isomeric transition, and how are researchers addressing them?

Q. Key Challenges :

• Energy uncertainty : The isomer’s excitation energy is debated, with indirect estimates ranging from 7.6–8.3 eV .
• Signal detection : Weak photon emission (~10⁻⁴ photons per decay) requires ultra-sensitive detectors .

Q. Experimental Strategies :

• Laser-based excitation : Use VUV lasers (e.g., 160–180 nm) or synchrotron X-rays (e.g., Spring-8 facility) to target the isomer .
• Detection innovations : Employ magnetic microcalorimeters (e.g., Metallic Magnetic Calorimeters) to measure heat from nuclear de-excitation .

Advanced: How do discrepancies in Th-229 isomer energy measurements impact nuclear clock development?

Q. Data Contradictions :

Study	Reported Energy (eV)	Method
Tkalya et al. (2023)	7.8 ± 0.5	Indirect (electron bridge)
Thirolf et al. (2019)	8.1 ± 0.5	X-ray spectroscopy
Heidelberg Group (2020)	8.2 ± 0.1	Microcalorimetry

Q. Implications :

• Laser selection : Energy uncertainty complicates laser wavelength optimization (e.g., 155–170 nm range) .
• Clock stability : A ±0.5 eV error translates to a frequency uncertainty of ~10¹⁴ Hz, limiting precision .

Advanced: What novel synthesis or trapping methods are advancing Th-229 research?

Q. Innovations :

• Laser plasma excitation : Bombard Th-doped crystals (e.g., CaF₂) with high-intensity lasers to populate the isomer state .
• Ion trapping : Use Paul or Penning traps to isolate Th³⁺ ions for precision spectroscopy .

Q. Validation :

• Coherence tests : Apply Ramsey interferometry to trapped ions to measure transition linewidths .

Basic: How do researchers calculate Th-229 decay kinetics, and what assumptions underlie these models?

Q. Method :

• Exponential decay model : $N(t) = N_0 e^{-\lambda t}$, where $\lambda = \ln(2)/t_{1/2}$.
• Example : To decay to 20% of initial quantity ($N(t)/N_0 = 0.2$):
  $t = \ln(0.2)/\ln(0.5) \times t_{1/2} \approx 17,000$ years .

Q. Assumptions :

• No isotopic dilution or environmental interference (e.g., in closed systems) .

Advanced: How do collaborations between theorists and experimentalists address Th-229’s isomer characterization?

Q. Synergies :

• Theoretical work : Predict decay pathways (e.g., electron bridge mechanisms) to guide laser excitation .
• Experimental validation : Use ab-initio calculations to refine energy estimates from indirect measurements (e.g., gamma recoil experiments) .

Q. Case Study :

• Russian teams combined theoretical models with laser plasma experiments to excite Th-229 without precise energy data .

Basic: What spectroscopic techniques are used to analyze Th-229 in solid-state matrices?

Q. Methods :

• X-ray absorption spectroscopy (XAS) : Probe electronic structure in Th-doped crystals (e.g., LiCaAlF₆) .
• Mössbauer spectroscopy : Characterize hyperfine splitting in Th-229 compounds, though limited by low natural abundance .

Advanced: How does Th-229’s isomer contribute to tests of fundamental physics?

Q. Applications :

• Dark matter detection : Monitor isomer transition frequency for perturbations caused by axion-like particles .
• Relativity tests : Compare nuclear clocks to atomic clocks to detect variations in fundamental constants .

Q. Experimental Design :

• Co-locate Th-229 nuclear clocks and optical lattice clocks (e.g., Sr/Yb) for cross-validation .

Advanced: What advancements in detector technology are critical for Th-229 isomer studies?

Q. Key Technologies :

• Cryogenic detectors : Achieve energy resolution <1 eV (e.g., Transition-Edge Sensors) for low-energy photon detection .
• Photonuclear reactions : Use superconducting nanowire single-photon detectors (SNSPDs) to correlate isomer decay with laser pulses .